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Compound of Interest

Compound Name: Aminoadipic acid-d6

Cat. No.: B12380211

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Aminoadipic acid-d6, a deuterated form
of a-aminoadipic acid, an important intermediate in lysine metabolism. This document details
its molecular properties, its role in biochemical pathways, and its application in quantitative
bioanalysis. Detailed experimental protocols for its use and synthesis are also provided, along
with a visualization of its metabolic context.

Core Molecular and Physical Data

Aminoadipic acid-d6 is a stable isotope-labeled version of a-aminoadipic acid, where six
hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal
internal standard for mass spectrometry-based quantification of a-aminoadipic acid in biological
samples.[1][2]
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Property Value Reference
Molecular Formula C6H5D6N0O4 [311415][6]
Molecular Weight 167.19 g/mol [311415][6]

2-Aminohexanedioic Acid-d6,

(x)-a-Aminoadipic Acid-d6, 2-
Synonyms ) ] [3114]

Aminoadipate-d6, DL-a-

Aminoadipic Acid-d6

Intermediate in lysine
Biochemical Role metabolism, biomarker for [1107]
diabetes risk.[7]

The Role of a-Aminoadipic Acid in Lysine
Metabolism

a-Aminoadipic acid is a key metabolite in the degradation and synthesis of the essential amino
acid lysine.[5][7] In mammals, lysine is primarily catabolized through the saccharopine pathway
in the mitochondria.[8][9] This pathway converts lysine into a-aminoadipic acid, which is then
further metabolized to a-ketoadipate and ultimately enters the tricarboxylic acid (TCA) cycle for
energy production.[8] In some fungi and certain other organisms, the reverse of this pathway,
known as the a-aminoadipate pathway, is responsible for the biosynthesis of lysine.[7][8]

Recent metabolomics studies have identified a-aminoadipic acid as a potential biomarker for
predicting the risk of developing type 2 diabetes.[1] Elevated levels of a-aminoadipic acid have
been associated with an increased future risk of the disease.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Aminoadipic Acid-d6: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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